BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling of 1,3,5-
Benzenetricarboxylic acid-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,3,5-Benzene-2,4,6-D3-
Compound Name: ) .
tricarboxylic acid

Cat. No.: B1458972

Disclaimer: This document provides a summary of safety and handling information for 1,3,5-
Benzenetricarboxylic acid-d3. The data is primarily derived from safety data sheets (SDS) for
the non-deuterated analogue, 1,3,5-Benzenetricarboxylic acid (Trimesic acid), as specific
comprehensive safety data for the deuterated compound is not readily available. It is generally
assumed that the deuterated form will have similar chemical and toxicological properties. This
guide is intended for use by qualified professionals in research and drug development.

Chemical and Physical Properties

1,3,5-Benzenetricarboxylic acid-d3 is the deuterium-labeled form of 1,3,5-Benzenetricarboxylic
acid.[1][2] The non-deuterated form is also known as Trimesic acid.[3][4][5] Below is a
summary of its key physical and chemical properties.
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Property Value Source
Molecular Formula C9H3D306 [6]
Molar Mass 213.16 g/mol [5II6I71I819][10][11]

White to cream crystalline
Appearance

[417]

powder
Melting Point 380°C [6]
Boiling Point 561.4°C at 760 mmHg [6]
Flash Point 307.4°C [6]
Water Solubility Soluble [6]
Vapor Pressure 1.93E-13 mmHg at 25°C [6]

Hazard Identification and Classification

Based on the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), 1,3,5-

Benzenetricarboxylic acid is considered hazardous.[3]

GHS Classification:

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation[3]
[71[10][11]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye
irritation[3][7][10][11]

Specific target organ toxicity

(single exposure)

H335: May cause respiratory
irritation[3][7][10][11]

Signal Word: Warning[3][10][11]

Hazard Symbols:
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e Xi - Irritant[6]
Risk Phrases:
o R36/37/38: Irritating to eyes, respiratory system and skin.[4][6]

Experimental Protocols

While specific experimental safety studies for 1,3,5-Benzenetricarboxylic acid-d3 were not
found, the following are general protocols for assessing the types of hazards identified for the

non-deuterated analogue.
3.1. Skin Irritation Assessment (In Vitro)

e Principle: This test evaluates the potential of a substance to cause skin irritation using
reconstructed human epidermis (RhE) models.

» Methodology:
o Prepare the test substance at appropriate concentrations.
o Apply the test substance to the surface of the RhE tissue.
o Incubate for a specified period (e.g., 60 minutes).
o Rinse the tissue to remove the test substance.

o Assess cell viability using a quantitative assay such as MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide).

o Areduction in cell viability below a certain threshold (e.g., 50%) indicates an irritant

potential.
3.2. Eye Irritation Assessment (In Vitro)

e Principle: This test assesses the potential for a substance to cause serious eye damage
using methods like the Bovine Corneal Opacity and Permeability (BCOP) test.
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o Methodology:
o Obtain fresh bovine corneas from an abattoir.
o Mount the corneas in a holder.
o Apply the test substance to the epithelial surface.
o Incubate for a defined exposure time.
o Measure corneal opacity with an opacitometer and permeability with fluorescein.

o The results are used to calculate an in vitro irritancy score to predict the in vivo eye
irritation potential.

Handling and Storage

4.1. Safe Handling:

Wash hands and any exposed skin thoroughly after handling.[3][10]

Wear protective gloves, clothing, eye, and face protection.[3][10][12]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][10]

Use only outdoors or in a well-ventilated area.[3][10]

Minimize dust generation and accumulation.[4]

Do not get in eyes, on skin, or on clothing.[3]

Avoid ingestion and inhalation.[3][4]

4.2. Storage:

» Store in a well-ventilated place.[3][10]

o Keep the container tightly closed.[3][4][10]
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o Store locked up.[3][10]
o Keep in adry, cool place.[3]
e Incompatible with strong oxidizing agents.[3]

» For stock solutions, it is recommended to aliquot and store at -80°C for up to 6 months or
-20°C for up to 1 month to prevent inactivation from repeated freeze-thaw cycles.[1]

Emergency Procedures

5.1. First-Aid Measures:

Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you
feel unwell.[3][10]

Inhalation

Wash with plenty of soap and water. If skin
) irritation occurs, get medical advice/attention.
Skin Contact ) ]
Take off contaminated clothing and wash before

reuse.[3][10]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][10]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[3]

5.2. Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3][4]
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e Specific Hazards: May form combustible dust concentrations in air.[3] Hazardous
decomposition products include carbon monoxide (CO) and carbon dioxide (CO2).[3]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

5.3. Accidental Release Measures:

Ensure adequate ventilation.[3]

Wear personal protective equipment.[3]

Avoid dust formation.[3]

Sweep up and shovel into suitable containers for disposal.[3]

Do not let the product enter drains.[10][12]

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for chemical safety assessment and the
logical relationship of handling procedures.

Chemical Safety Assessment Workflow

Exposure Assessment
Compound Identification Hazard Identification <. - "
(1,3,5-Benzene-2,4,6-D3-tricarboxylic acid) (Literature & Database Search) Risk Characterization Safe Handling Protocol Development

In Vitro Testing
(Skin/Eye Irritation)
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Chemical Safety Assessment Workflow
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Safe Handling and Emergency Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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